Cas no 80997-86-0 (Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI))

• Product Name: Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI)
• CAS No: 80997-86-0
• MF: C₁₂H₂₆Cl₂N₂
• MW: 269.254241466522
• CID: 707947
• PubChem ID: 16211557
• Update Time: 2025-06-08

Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI)
• 4,4'-ETHYLENEDIPIPERIDINE DIHYDROCHLORIDE
• 4,4'-ETHYLENEDIPIPERIDINE DIHYDROCHLORID E,TECH.
• DTXSID70233449
• 1,2-Di(piperidin-4-yl)ethane dihydrochloride
• FT-0641794
• 4,4'-Ethylenedipiperidine dihydrochloride, 97%
• EINECS 282-939-8
• 4,4-Ethylenedipiperidine dihydrochloride
• NS00062541
• 1,2-Di(piperidin-4-yl)ethanedihydrochloride
• 80997-86-0
• 84473-84-7
• 4-(2-piperidin-4-ylethyl)piperidine;dihydrochloride
• SCHEMBL3670602

• Inchi： 1S/C12H24N2.2ClH/c1(11-3-7-13-8-4-11)2-12-5-9-14-10-6-12;;/h11-14H,1-10H2;2*1H
• InChI Key： SVLVVJXAINBYOI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CC1)CCC1CCNCC1

Computed Properties

• Exact Mass: 268.14700
• Monoisotopic Mass: 268.1473042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C(lit.)
• PSA: 24.06000
• LogP: 4.02740
• Solubility: Not determined

Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI) Security Information

• WGK Germany：3

Additional information on Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI)

Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI) and Its Significance in Modern Chemical Biology

The compound with the CAS number 80997-86-0 is known as Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI), a molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This bis-pyridine derivative, featuring a central ethylene bridge and hydrochloride salts, exhibits a range of biological activities that make it a valuable tool in both academic research and pharmaceutical development.

In recent years, the study of nitrogen-containing heterocycles has seen remarkable advancements, with bis-pyridine compounds being particularly noteworthy. The structure of Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI) allows for versatile interactions with biological targets, making it a promising candidate for drug discovery. The presence of two pyridine rings linked by a methylene group enhances its binding affinity and selectivity towards various enzymes and receptors.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The bis-pyridine moiety in Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI) provides multiple binding sites that can interact with the ATP-binding pockets of kinases, leading to potent inhibition. Recent studies have demonstrated its efficacy in inhibiting several kinases, including Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase).

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for in vitro and in vivo studies. This improved solubility has facilitated its use in high-throughput screening assays and preclinical trials. Researchers have leveraged this property to develop novel inhibitors that target specific kinases implicated in various diseases.

Another area where Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI) has shown promise is in the field of neurobiology. Pyridine derivatives are known to interact with neurotransmitter receptors and ion channels, making them potential candidates for treating neurological disorders. Preliminary studies have indicated that this compound can modulate the activity of certain neurotransmitter receptors, which could have therapeutic implications for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the bis-pyridine core. These synthetic strategies not only enhance the efficiency of production but also allow for modifications to the molecular structure to tailor specific biological activities.

In conclusion, Pyridine,4,4'-(1,2-ethanediyl)bis-, dihydrochloride (9CI), with its CAS number 80997-86-0, represents a significant advancement in chemical biology. Its unique structure and versatile biological activities make it a valuable tool for researchers investigating kinase inhibitors and neurotransmitter modulators. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly crucial role in the development of new therapeutic agents.